Cas no 1251563-30-0 (1-[2-(4-methoxyphenyl)ethyl]-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]urea)

• Product Name: 1-[2-(4-methoxyphenyl)ethyl]-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]urea
• CAS No: 1251563-30-0
• MF: C₁₆H₁₆N₄O₃S
• MW: 344.388241767883
• CID: 5776657
• PubChem ID: 49669792
• Update Time: 2025-05-21

1-[2-(4-methoxyphenyl)ethyl]-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]urea Chemical and Physical Properties

Names and Identifiers

• F5945-0350
• 1251563-30-0
• VU0528580-1
• 1-[2-(4-methoxyphenyl)ethyl]-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]urea
• AKOS024527961
• 1-(4-methoxyphenethyl)-3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)urea
• 1-[2-(4-methoxyphenyl)ethyl]-3-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)urea

• Inchi： 1S/C16H16N4O3S/c1-22-13-4-2-11(3-5-13)6-8-17-15(21)18-16-20-19-14(23-16)12-7-9-24-10-12/h2-5,7,9-10H,6,8H2,1H3,(H2,17,18,20,21)
• InChI Key： LOELAESOSPCVPT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=NN=C(NC(NCCC2C=CC(=CC=2)OC)=O)O1

Computed Properties

• Exact Mass: 344.09431156g/mol
• Monoisotopic Mass: 344.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-[2-(4-methoxyphenyl)ethyl]-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]urea

1-[2-(4-Methoxyphenyl)ethyl]-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]urea: A Comprehensive Overview

1-[2-(4-Methoxyphenyl)ethyl]-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]urea, also known by its CAS number 1251563-30-0, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is a urea derivative with a unique structure that combines a methoxyphenylethyl group and a thiophene-containing oxadiazole moiety. The combination of these groups imparts distinctive chemical properties and potential biological activities.

The synthesis of this compound involves a multi-step process that typically includes the preparation of intermediate urea derivatives and subsequent coupling reactions. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the oxadiazole ring, which is a critical step in constructing the molecule's core structure.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Preclinical studies have demonstrated that it exhibits moderate to strong activity against various cancer cell lines. The methoxyphenylethyl group is believed to contribute to the compound's lipophilicity, which enhances its ability to penetrate cellular membranes. Additionally, the thiophene moiety introduces electron-withdrawing effects that may influence the compound's interaction with target proteins.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity with key therapeutic targets such as kinases and receptors. For example, a study published in 2023 revealed that the compound shows significant binding affinity with cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression.

The pharmacokinetic properties of this compound have also been extensively investigated. Animal studies indicate that it has moderate bioavailability when administered orally, with an absorption half-life of approximately 1.5 hours. The presence of the oxadiazole ring appears to enhance metabolic stability, reducing the likelihood of rapid elimination from the body. However, further studies are required to evaluate its long-term toxicity and potential for drug-drug interactions.

In terms of structural modifications, researchers have explored various analogs of this compound to improve its therapeutic profile. For instance, substituting the methoxy group with other electron-donating or withdrawing groups has been shown to modulate both activity and selectivity. These findings underscore the versatility of this compound as a scaffold for drug discovery efforts.

Looking ahead, ongoing research is focused on elucidating the mechanism of action of this compound at the molecular level. Understanding how it interacts with cellular pathways will be crucial for developing targeted therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical trials.

In conclusion, 1-[2-(4-Methoxyphenyl)ethyl]-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]urea represents a valuable addition to the arsenal of bioactive compounds under investigation for therapeutic applications. Its unique structure, combined with promising preclinical results, positions it as a candidate for further development in oncology and related fields.